Cas no 1261779-19-4 (2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile)

• Product Name: 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile
• CAS No: 1261779-19-4
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4913168
• Update Time: 2025-06-20

2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7F3N2/c14-10-3-1-2-9(13(10)16)12-6-8(4-5-17)11(15)7-18-12/h1-3,6-7H,4H2
• InChI Key： LDVZASJRNBIBNB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(CC#N)C(=CN=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile

Introduction to 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1261779-19-4)

2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1261779-19-4, this compound represents a unique structural motif that combines fluorinated aromatic rings with a pyridine core, making it a promising candidate for various synthetic applications. The presence of multiple fluorine atoms in its structure imparts distinct electronic and steric properties, which are critical for modulating biological activity. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and its emerging role in cutting-edge research.

The molecular structure of 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile consists of a pyridine ring substituted at the 4-position with an acetonitrile group, while the 2 and 3 positions of the phenyl ring are fluorinated. This arrangement creates a highly electron-deficient system, which can be exploited in various chemical transformations. The fluorine atoms not only enhance the lipophilicity of the molecule but also influence its interactions with biological targets. Such structural features make it an attractive scaffold for designing novel compounds with potential therapeutic benefits.

In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their ability to improve drug-like properties such as metabolic stability, bioavailability, and binding affinity. 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile fits well within this trend, as it exemplifies how strategic fluorination can tailor molecular behavior. For instance, studies have shown that fluorinated pyridines can act as key pharmacophores in kinase inhibitors, which are widely used in cancer therapy. The electron-withdrawing nature of the fluorine atoms helps in optimizing hydrogen bonding interactions with biological receptors, thereby enhancing efficacy.

From a synthetic perspective, 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the nucleophilic substitution of halogenated pyridines with fluorinated aromatic precursors. Alternatively, palladium-catalyzed cross-coupling reactions have also been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies leverage modern catalytic techniques to achieve high yields and selectivity, which are crucial for industrial applications.

The compound's potential applications extend beyond pharmaceuticals into the realm of agrochemicals. Fluorinated pyridines are known to exhibit herbicidal and pesticidal properties due to their ability to disrupt essential enzymatic pathways in pests. 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile could serve as a precursor for developing next-generation crop protection agents that offer improved environmental safety and efficacy. Recent research has highlighted its role in designing compounds that target specific metabolic pathways in weeds while minimizing harm to non-target organisms.

Advances in computational chemistry have further enhanced our understanding of how 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile interacts with biological systems. Molecular modeling studies have revealed that its fluorinated structure allows for strong π-stacking interactions with nucleic acids and proteins, which could be exploited for therapeutic purposes. For example, such interactions might be leveraged in antisense therapy or protein inhibition strategies. The compound's ability to modulate these interactions without causing significant off-target effects makes it a valuable tool for drug discovery.

Moreover, the growing emphasis on green chemistry has prompted researchers to explore sustainable synthetic routes for 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile. Catalytic methods that minimize waste and energy consumption are being prioritized over traditional multi-step processes. Such approaches align with global efforts to reduce the environmental footprint of chemical manufacturing while maintaining high product quality. Innovations in flow chemistry have also enabled continuous production processes for this compound, further streamlining its synthesis.

In conclusion, 2-(2,3-Difluorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1261779-19-4) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and versatile reactivity make it a cornerstone in modern medicinal chemistry research. As our understanding of fluorinated heterocycles deepens，this compound will continue to inspire new discoveries and innovations across multiple scientific disciplines.